6-cyano-2-(trifluoromethyl)-2H-1-benzopyran-3-carboxylic acid

• Molecular Formula: C12H6F3NO3
• Molecular Weight: 269.18 g/mol
• IUPAC Name: 6-cyano-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid
• InChI: InChI=1S/C12H6F3NO3/c13-12(14,15)10-8(11(17)18)4-7-3-6(5-16)1-2-9(7)19-10/h1-4,10H,(H,17,18)
• InChI Key: INQHKYYPGHLJSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)C=C(C(O2)C(F)(F)F)C(=O)O

Description

6-cyano-2-(trifluoromethyl)-2H-1-benzopyran-3-carboxylic acid is a useful research compound. Its molecular formula is C12H6F3NO3 and its molecular weight is 269.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the ester (Step 2) (0.077 g, 0.259 mmol) in THF-EtOH-H2O (7:2:1, 2 mL) in a 5 mL pear-shaped flask was added aqueous NaOH (0.13 mL, 2.5 N solution) in one portion. After stirring for 6 hours at room temperature the solution was partially concentrated in vacuo to remove most of the THF and EtOH. The resulting solution was diluted with H2O and washed with diethyl ether. The resulting aqueous phase was sparged with nitrogen to remove trace diethyl ether and was acidified with concentrated HCl yielding a sticky suspension. The suspension was extracted with diethyl ether and the ether was dried over MgSO4, filtered and concentrated in vacuo yielding a pale yellow oil. This oil was crystallized from methylene chloride-hexanes yielding the title compound (0.041 g, 59%) as a tan powder: mp 185.1–186.1° C. 1H NMR (acetone-d6/300 MHz) 7.99–7.94 (m, 2H), 7.83 (dd, 1H, J=8.5, 2.0 Hz), 7.25 (d, 1H, J=8.5 Hz), 5.99 (q, 1H, J=7.0 Hz). FABLRMS m/z 270 (M+H). EIHRMS m/z 269.0316 (M+, Calc'd 269.0300).